molecular formula C16H27N3O B8617292 [3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol CAS No. 61545-03-7

[3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol

Cat. No. B8617292
CAS RN: 61545-03-7
M. Wt: 277.40 g/mol
InChI Key: GYGIOFPCKDKSJM-UHFFFAOYSA-N
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Description

[3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol is a useful research compound. Its molecular formula is C16H27N3O and its molecular weight is 277.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality [3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3,5-Bis(dimethylamino)-4-(piperidin-1-yl)phenyl]methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61545-03-7

Molecular Formula

C16H27N3O

Molecular Weight

277.40 g/mol

IUPAC Name

[3,5-bis(dimethylamino)-4-piperidin-1-ylphenyl]methanol

InChI

InChI=1S/C16H27N3O/c1-17(2)14-10-13(12-20)11-15(18(3)4)16(14)19-8-6-5-7-9-19/h10-11,20H,5-9,12H2,1-4H3

InChI Key

GYGIOFPCKDKSJM-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC(=CC(=C1N2CCCCC2)N(C)C)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 25 g. of methyl 3,5-bis(dimethylamino)-4-piperidinobenzoate in 150 ml. of absolute tetrahydrofuran was added dropwise to a solution of lithium aluminum hydride in 300 ml. of absolute tetrahydrofuran, and the mixture was boiled under reflux for 3 hours. After cooling, the excess lithium aluminum hydride was cautiously decomposed with 100 ml. of ethyl acetate and then with 3 ml. of water and the sodium evaporated to dryness. The residue was taken up in water, the oily product extracted with ethyl acetate and the ethyl acetate solution dried and evaporated. After recrystallization from high-boiling petroleum ether, there was obtained 3,5-bis(dimethylamino)-4-piperidinobenzyl alcohol having a melting point of 90°-92° C.
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Synthesis routes and methods II

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